4-chloro-N-(pyridin-2-ylmethyl)benzamide
Description
4-Chloro-N-(pyridin-2-ylmethyl)benzamide is a benzamide derivative characterized by a pyridin-2-ylmethylamine moiety attached to a 4-chlorobenzoyl group. Structural analogs of this compound often vary in substituents on the benzamide or pyridine rings, leading to differences in physicochemical properties and bioactivity .
Properties
Molecular Formula |
C13H11ClN2O |
|---|---|
Molecular Weight |
246.69 g/mol |
IUPAC Name |
4-chloro-N-(pyridin-2-ylmethyl)benzamide |
InChI |
InChI=1S/C13H11ClN2O/c14-11-6-4-10(5-7-11)13(17)16-9-12-3-1-2-8-15-12/h1-8H,9H2,(H,16,17) |
InChI Key |
CGUPFQBYBURSCZ-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)CNC(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
C1=CC=NC(=C1)CNC(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural analogs of 4-chloro-N-(pyridin-2-ylmethyl)benzamide, highlighting variations in substituents, molecular properties, and reported applications.
Key Observations:
Substituent Effects on Bioactivity: Electron-withdrawing groups (e.g., Cl, Br, CF₃) enhance receptor binding in some cases. For example, the CF₃ group in 4-chloro-N-(2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}ethyl)benzamide contributes to its potency as a PPARδ antagonist .
Structural Rigidity and Pharmacological Profiles :
- Compounds with fused heterocycles (e.g., imidazo[1,2-a]pyridine in ) exhibit conformational rigidity, which may enhance target selectivity compared to the more flexible pyridin-2-ylmethyl group in the target compound.
Antimicrobial Activity :
- Salicylamide derivatives with Cl and OH substituents (e.g., 5-chloro-2-hydroxy-N-[4-nitrophenyl]benzamide) show significant cytotoxicity against sulfate-reducing bacteria, suggesting that substituent positioning (e.g., 4-Cl vs. 5-Cl) influences antimicrobial efficacy .
Synthetic Methodologies :
- Sodium borohydride reduction of mixed anhydrides (used for Bezafibrate derivatives in ) could be adapted for synthesizing the target compound, ensuring chemoselectivity in amide bond formation.
Physicochemical and Spectral Comparisons
- Spectral Data: NMR: Pyridin-2-ylmethyl protons in the target compound would resonate near δ 4.5–5.0 ppm (CH₂), distinct from tetrahydroquinolin-based analogs (δ 3.5–4.5 ppm for CH₂ in ). Mass Spectrometry: Molecular ion peaks for the target (C₁₃H₁₁ClN₂O, MW 246.69) would differ significantly from larger analogs like compound 5g (MW 417.02) .
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